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Compound of Interest

Compound Name: N-Boc-thiourea

Cat. No.: B1334543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Boc-thiourea (tert-

butyl N-(aminothioxomethyl)carbamate). Due to the limited availability of a specific Safety Data

Sheet (SDS) for N-Boc-thiourea, this document extrapolates critical safety data from the well-

characterized hazards of its parent compound, thiourea. The tert-butoxycarbonyl (Boc)

protecting group may influence the overall toxicological profile; however, the inherent risks

associated with the thiourea core necessitate stringent safety protocols.

Hazard Identification and Classification
N-Boc-thiourea should be handled as a hazardous substance. Based on the classification of

thiourea, N-Boc-thiourea is anticipated to be harmful if swallowed, a suspected carcinogen,

and may pose a risk to fertility and the unborn child.[1][2][3] It may also cause skin and eye

irritation.[1][3]

GHS Hazard Statements for Thiourea (as a proxy):

H302: Harmful if swallowed.[2]

H351: Suspected of causing cancer.[1][2]

H361: Suspected of damaging fertility or the unborn child.[1]

H411: Toxic to aquatic life with long lasting effects.[2]
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Physical and Chemical Properties
Quantitative data for N-Boc-thiourea is not readily available. The following table summarizes

the properties of thiourea.

Property Value Reference

Molecular Formula CH₄N₂S [1]

Molecular Weight 76.12 g/mol

Appearance White, lustrous crystals [4]

Melting Point 170 - 176 °C (338 - 349 °F)

Solubility Soluble in water and alcohol [4]

Autoignition Temperature 440 °C (824 °F)

Toxicological Data
The toxicological data presented below is for thiourea and should be considered relevant for N-
Boc-thiourea in the absence of specific data.

Toxicity Metric Value Species
Exposure
Route

Reference

LD50
>2,000 - 2,500

mg/kg
Rat Oral [1]

LC50 >195 mg/m³ (4 h) Rat Inhalation [1]

LD50 >2,800 mg/kg Rabbit Dermal [1]

Chronic Effects: Thiourea is classified as a suspected carcinogen and is suspected of

damaging fertility or the unborn child.[1][2]

Experimental Protocols: Safe Handling and
Emergency Procedures
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Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical.

Protection Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Impervious gloves (e.g., Butyl rubber), a lab

coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If dust is generated, a

NIOSH-approved respirator with a particulate

filter is recommended.

Handling and Storage
Handling: Always handle N-Boc-thiourea within a chemical fume hood to minimize

inhalation exposure.[5] Avoid generating dust.[1] Do not eat, drink, or smoke in the work

area.[2] Wash hands thoroughly after handling.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[5] Store locked up.[1]

First Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill and Disposal Procedures
Spill: In case of a spill, evacuate the area. Wear appropriate PPE. Carefully sweep up the

solid material, avoiding dust generation, and place it in a sealed container for disposal.[4]

Clean the spill area with a suitable solvent.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the material to enter drains or waterways.[2]

Visualized Safety Protocols
Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of N-Boc-thiourea.
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Caption: Workflow for the safe handling of N-Boc-thiourea.
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Potential Hazardous Decomposition of Thiourea Core
Heating N-Boc-thiourea may lead to decomposition, releasing toxic fumes. The diagram below

illustrates the potential hazardous decomposition products from the thiourea core.

Decomposition Conditions

Hazardous Products

Thiourea Core Heat/Fire

Sulfur Oxides (SOx)produces

Nitrogen Oxides (NOx)produces

Carbon Monoxide (CO)
produces

Carbon Dioxide (CO2)

produces
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Caption: Potential hazardous decomposition products of the thiourea core.

Incompatible Materials
To prevent hazardous reactions, avoid contact with the following:

Strong oxidizing agents[5]

Strong acids[5]
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Strong bases

Acrolein[1]

Hydrogen peroxide

Conclusion
While N-Boc-thiourea is a valuable reagent in drug development and chemical synthesis, its

handling requires a thorough understanding of the potential hazards associated with its

thiourea core. Adherence to the safety protocols outlined in this guide, including the consistent

use of appropriate personal protective equipment and engineering controls, is paramount to

ensure the safety of all laboratory personnel. Always consult the most recent Safety Data Sheet

for thiourea and any available information for N-Boc-thiourea before commencing work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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